Cas no 917981-10-3 (Benzonitrile, 2,2'-[1,9-nonanediylbis(oxy)]bis-)

Benzonitrile, 2,2'-[1,9-nonanediylbis(oxy)]bis- structure
917981-10-3 structure
Product Name:Benzonitrile, 2,2'-[1,9-nonanediylbis(oxy)]bis-
CAS No:917981-10-3
MF:C23H26N2O2
MW:362.464745998383
CID:780417
PubChem ID:71427922
Update Time:2025-04-19

Benzonitrile, 2,2'-[1,9-nonanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2,2'-[1,9-nonanediylbis(oxy)]bis-
    • 2-[9-(2-cyanophenoxy)nonoxy]benzonitrile
    • 2,2'-[Nonane-1,9-diylbis(oxy)]dibenzonitrile
    • DTXSID50846657
    • 917981-10-3
    • Inchi: 1S/C23H26N2O2/c24-18-20-12-6-8-14-22(20)26-16-10-4-2-1-3-5-11-17-27-23-15-9-7-13-21(23)19-25/h6-9,12-15H,1-5,10-11,16-17H2
    • InChI Key: JAXDFZDBUQTFLH-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1C#N)CCCCCCCCCOC1C=CC=CC=1C#N

Computed Properties

  • Exact Mass: 362.199428076g/mol
  • Monoisotopic Mass: 362.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 12
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 66Ų

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